Cas no 2368221-43-4 ((3-(ethyl-d5)thiophen-2-yl-4,5-d2)boronic acid)

(3-(ethyl-d5)thiophen-2-yl-4,5-d2)boronic acid structure
2368221-43-4 structure
Product Name:(3-(ethyl-d5)thiophen-2-yl-4,5-d2)boronic acid
CAS No:2368221-43-4
MF:C5H7BO2S
MW:147.01468873024
CID:6831283
PubChem ID:172400499
Update Time:2025-03-01

(3-(ethyl-d5)thiophen-2-yl-4,5-d2)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-(methyl-d3)thiophen-2-yl-4,5-d2)boronic acid
    • CS-19005
    • 2368221-43-4
    • (3-(ethyl-d5)thiophen-2-yl-4,5-d2)boronic acid
    • Inchi: 1S/C5H7BO2S/c1-4-2-3-9-5(4)6(7)8/h2-3,7-8H,1H3/i1D3,2D,3D
    • InChI Key: MOOOGTOEKZWEJA-RHIBPKLGSA-N
    • SMILES: S1C([2H])=C([2H])C(C([2H])([2H])[2H])=C1B(O)O

Computed Properties

  • Exact Mass: 147.0573645Da
  • Monoisotopic Mass: 147.0573645Da
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.7Ų
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